![molecular formula C19H18N4O4S B2955950 Ethyl 2-[[2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetyl]amino]benzoate CAS No. 896330-87-3](/img/structure/B2955950.png)
Ethyl 2-[[2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetyl]amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “Ethyl 9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxylate” has a similar structure . It has a molecular weight of 232.24 and its IUPAC name is ethyl 9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate .
Molecular Structure Analysis
The molecular structure of related compounds like “4-oxopyrido[1,2-a]pyrimidine-3-carboxylic acid” has been analyzed . The average mass is 190.156 Da .
Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of compounds related to Ethyl 2-[[2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetyl]amino]benzoate have been a subject of research due to their potential antimicrobial properties. For example, derivatives of quinazolines and triazinones have been synthesized and screened for their antibacterial and antifungal activities, demonstrating the broader interest in compounds with similar structures for their potential use in antimicrobial therapy (Desai, Shihora, & Moradia, 2007).
Hydrolysis Studies
Hydrolysis studies on related compounds, such as sulfonylurea herbicides, have shown the importance of understanding the chemical stability and degradation pathways of complex esters in various pH conditions. These studies provide insight into the environmental fate and potential transformation products of chemically related substances (Si, Zhang, & Takagi, 2005).
Chemical Transformations
Research into the chemical transformations of similar ester compounds has revealed methods for synthesizing diverse structures with potential biological activity. For instance, the reaction of ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates with S-methylisothiosemicarbazide hydroiodide has led to the formation of triazin-5(2H)-ones and triazine-3,5(2Н,4Н)-diones, showcasing the versatility of these chemical frameworks in creating pharmacologically relevant molecules (Vetyugova, Nashtatik, Safrygin, & Sosnovskikh, 2018).
Biological Activities
The exploration of biological activities of compounds structurally related to this compound has been a significant area of research. Studies involving the synthesis and pharmacophore modeling of quinazolines bearing a sulfonamide moiety have highlighted the antimicrobial potential of these compounds, suggesting a broad interest in their therapeutic applications (Ghorab, Ismail, Radwan, & Abdalla, 2013).
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-[[2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O4S/c1-3-27-17(25)13-6-4-5-7-14(13)20-16(24)11-28-18-21-15-10-12(2)8-9-23(15)19(26)22-18/h4-10H,3,11H2,1-2H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKKPHSMDIMWXOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1NC(=O)CSC2=NC(=O)N3C=CC(=CC3=N2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.